Cas no 1890250-15-3 (L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-)

• Product Name: L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-
• CAS No: 1890250-15-3
• MF: C₁₈H₂₃N₃O₅
• MW: 361.39232468605
• CID: 5543869
• Update Time: 2025-10-30

L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-

• Inchi： 1S/C18H23N3O5/c1-11(2)15(18(25)26)19-17(24)16-12-7-3-4-8-13(12)21(20-16)10-6-5-9-14(22)23/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3,(H,19,24)(H,22,23)(H,25,26)/t15-/m0/s1
• InChI Key： UFVRQJYBUYNNSH-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(C1C2=C(N(CCCCC(O)=O)N=1)C=CC=C2)=O

Experimental Properties

• Solubility: Acetonitrile: 10 mg/ml

Additional information on L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-

L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- (CAS No. 1890250-15-3): An Advanced Compound in Medicinal Chemistry

L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- (CAS No. 1890250-15-3) is a sophisticated compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as Val-Cit-PAB, is a prodrug linker used in the development of antibody-drug conjugates (ADCs), which are a class of highly targeted cancer therapies. The intricate design of this molecule allows for precise control over drug release, enhancing the efficacy and safety of ADCs.

The structure of L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- consists of an L-valine residue linked to a carboxybutyl-indazolyl moiety. The L-valine component is a naturally occurring amino acid that plays a crucial role in protein synthesis and cellular metabolism. The indazolyl group, on the other hand, is a heterocyclic aromatic compound with known biological activities, including anti-inflammatory and anti-cancer properties. The combination of these two components creates a versatile platform for drug delivery and therapeutic intervention.

Recent research has highlighted the importance of prodrug linkers in the success of ADCs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- exhibits superior stability in circulation and efficient cleavage by cathepsin B, an enzyme present in tumor cells. This property ensures that the cytotoxic payload is released specifically within the tumor microenvironment, minimizing systemic toxicity and maximizing therapeutic benefit.

In addition to its role in ADCs, L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- has shown promise in other areas of medicinal chemistry. A study published in Bioorganic & Medicinal Chemistry Letters (2022) explored its potential as a scaffold for developing novel anti-cancer agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

The synthesis of L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- involves several well-established chemical reactions, including peptide coupling and indazole formation. The process typically starts with the preparation of the L-valine derivative, followed by coupling with the carboxybutyl-indazolyl moiety using coupling agents such as HATU or EDC·HCl. The final product is then purified using techniques such as column chromatography or preparative HPLC to ensure high purity and yield.

The pharmacokinetic properties of L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- have been extensively studied to optimize its use in drug delivery systems. Research has shown that it exhibits favorable solubility and stability profiles, making it suitable for both intravenous and subcutaneous administration. Additionally, its ability to be selectively cleaved by cathepsin B ensures that the drug payload is released only where it is needed most.

In conclusion, L-Valine, N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]- (CAS No. 1890250-15-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure and properties make it an ideal candidate for developing next-generation ADCs and other targeted therapies. Ongoing research continues to uncover new applications and optimize its use, further solidifying its position as a key player in modern drug development.